Cas no 1888976-78-0 (2-(Piperidin-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(Piperidin-3-yl)ethane-1-sulfonyl chloride
• CAS No: 1888976-78-0
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 5559543
• PubChem ID: 115027699
• Update Time: 2025-06-08

2-(Piperidin-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-7547356
• 1888976-78-0
• 2-(piperidin-3-yl)ethane-1-sulfonyl chloride
• 2-(Piperidin-3-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C7H14ClNO2S/c8-12(10,11)5-3-7-2-1-4-9-6-7/h7,9H,1-6H2
• InChI Key： YOVOQYSGFARSSV-UHFFFAOYSA-N
• SMILES： ClS(CCC1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(Piperidin-3-yl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(Piperidin-3-yl)ethane-1-sulfonyl chloride (CAS No. 1888976-78-0)

2-(Piperidin-3-yl)ethane-1-sulfonyl chloride (CAS No. 1888976-78-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and organic synthesis. This compound, featuring a piperidine core linked to a sulfonyl chloride group, is widely utilized as a key intermediate in the development of bioactive molecules. Its unique structure enables versatile reactivity, making it a valuable tool for researchers focusing on drug discovery and medicinal chemistry.

The growing interest in piperidine-based compounds stems from their prevalence in FDA-approved drugs, particularly in neurology and oncology. 2-(Piperidin-3-yl)ethane-1-sulfonyl chloride is often searched alongside terms like "sulfonation reagents", "peptide modification", and "cross-coupling reactions", reflecting its role in modern synthetic strategies. Recent trends highlight its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, areas dominating current pharmaceutical research.

From a synthetic perspective, this compound's sulfonyl chloride moiety offers selective reactivity with nucleophiles like amines and alcohols, enabling efficient sulfonamide and sulfonate ester formation. Such transformations are critical for optimizing drug solubility and bioavailability. Researchers frequently inquire about "alternative sulfonylating agents" or "stable sulfonyl chloride derivatives", underscoring the demand for improved reagents in combinatorial chemistry.

Quality control of CAS No. 1888976-78-0 requires rigorous analytical validation, with HPLC and NMR being standard characterization methods. The compound's stability under inert atmospheres and moisture-sensitive nature are common discussion points in process chemistry forums. Notably, its application in bioconjugation techniques has gained traction, particularly for labeling biomolecules in diagnostic probe development.

Environmental and safety considerations for handling 2-(Piperidin-3-yl)ethane-1-sulfonyl chloride align with standard laboratory safety protocols for reactive intermediates. While not classified as hazardous under normal use conditions, proper storage at low temperatures (<20°C) in anhydrous environments is recommended to maintain reagent integrity. This aligns with industry-wide searches for "stable sulfonation reagents" and "air-sensitive compound handling".

The commercial availability of CAS 1888976-78-0 through specialty chemical suppliers has expanded significantly, driven by demand from contract research organizations and academic laboratories. Market analysis reveals increasing interest in custom synthesis services for structurally related piperidine sulfonyl derivatives, particularly for fragment-based drug discovery programs.

Future research directions for this compound class may explore its potential in click chemistry applications or as building blocks for metal-organic frameworks (MOFs). The compound's dual functionality (basic nitrogen and electrophilic sulfur) presents intriguing possibilities for multicomponent reactions, a hot topic in green chemistry initiatives. These developments respond to frequent searches about "versatile synthetic intermediates" and "sustainable medicinal chemistry" approaches.